Cas no 2585-27-5 (Benzamide,4-nitro-N,N-bis(phenylmethyl)-)

• Product Name: Benzamide,4-nitro-N,N-bis(phenylmethyl)-
• CAS No: 2585-27-5
• MF: C₂₁H₁₈N₂O₃
• MW: 346.379225254059
• CID: 291449
• PubChem ID: 247157
• Update Time: 2025-04-19

Benzamide,4-nitro-N,N-bis(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzamide,4-nitro-N,N-bis(phenylmethyl)-
• [3-(3-sulfanylpropanoyloxy)-2-[[3-(3-sulfanylpropanoyloxy)-2,2-bis(3-sulfanylpropanoyloxymethyl)propoxy]methyl]-2-(3-sulfanylpropanoyloxymethyl)propyl] 3-sulfanylpropanoate
• 2-((3-(3-Mercapto-1-oxopropoxy)-2,2-bis((3-mercapto-1-oxopropoxy)methyl)propoxy)methyl)-2-((3-mercapto-1-oxopropoxy)methyl)propane-1,3-diyl bis(3-mercaptopropionate)
• AC1L3KWN
• AC1Q636D
• AR-1C5775
• CTK8D7043
• EINECS 246-893-2
• N,N-Dibenzyl-p-nitrobenzamid
• DTXSID90948740
• SMR001559282
• AKOS002707403
• Z27751747
• N,N-dibenzyl-4-nitro-benzamide
• CHEMBL1698542
• cid_247157
• HMS3080H08
• 4-nitro-N,N-bis(phenylmethyl)benzamide
• NCIOpen2_007879
• NSC-61156
• 2585-27-5
• MLS002693325
• n,n-dibenzyl-4-nitrobenzamide
• NSC61156
• BDBM91401

• Inchi： 1S/C21H18N2O3/c24-21(19-11-13-20(14-12-19)23(25)26)22(15-17-7-3-1-4-8-17)16-18-9-5-2-6-10-18/h1-14H,15-16H2
• InChI Key： NDQYDFUAXMBFLQ-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(=CC=1)[N+](=O)[O-])N(CC1C=CC=CC=1)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 346.13184
• Monoisotopic Mass: 346.132
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 436
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 66.1Ų

Experimental Properties

• Density: 1.246
• Boiling Point: 564.1°Cat760mmHg
• Flash Point: 295°C
• Refractive Index: 1.64
• PSA: 63.45
• LogP: 4.96060